Cas no 1681-11-4 (9H-Purin-6-amine,N,N-dimethyl-2-(methylthio)-)

• Product Name: 9H-Purin-6-amine,N,N-dimethyl-2-(methylthio)-
• CAS No: 1681-11-4
• MF: C₈H₁₁N₅S
• MW: 209.271438837051
• CID: 204138
• PubChem ID: 519313
• Update Time: 2025-04-19

9H-Purin-6-amine,N,N-dimethyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,N,N-dimethyl-2-(methylthio)-
• N,N-dimethyl-2-methylsulfanyl-5H-purin-6-amine
• 1H-Purin-6-amine,N,N-dimethyl-2-(methylthio)- (9CI)
• 6-(Dimethylamino)-2-(methylthio)purine
• AC1L8X16
• Adenine, N,N-dimethyl-2-(methylthio)-(7CI,8CI)
• Adenine, N6,N6-dimethyl-2-(methylthio)- (6CI)
• AG-E-17454
• CTK4D2869
• Dimethyl-(2-methylmercapto-7(9)H-purin-6-yl)-amin
• dimethyl-(2-methylsulfanyl-7(9)H-purin-6-yl)-amine
• N,N-Dimethyl-2-(methylthio)-9H-purin-6-amine
• NSC21555
• Purine, 6-dimethylamino-2-methylthio-
• 1681-11-4
• NSC-21555
• 2-methylmercapto-6-dimethyl-aminopurine

• Inchi： 1S/C8H11N5S/c1-13(2)7-5-6(10-4-9-5)11-8(12-7)14-3/h4H,1-3H3,(H,9,10,11,12)
• InChI Key： XTAILPVSOIQFHP-UHFFFAOYSA-N
• SMILES： S(C)C1N=C2C(=C(N=1)N(C)C)NC=N2

Computed Properties

• Exact Mass: 209.07373
• Monoisotopic Mass: 209.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 316°Cat760mmHg
• Flash Point: 144.9°C
• Refractive Index: 1.721
• PSA: 52.68
• LogP: 1.14080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines